Cas no 1207044-42-5 (N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide
• CAS No: 1207044-42-5
• MF: C₂₂H₂₇FN₆O₂
• MW: 426.487187623978
• CID: 5989579
• PubChem ID: 45497719
• Update Time: 2025-06-08

N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide
• N-(4-fluorophenyl)-2-[4-(4-pyrimidin-2-ylpiperazine-1-carbonyl)piperidin-1-yl]acetamide
• N-(4-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]piperidin-1-yl}acetamide
• 1207044-42-5
• F2356-1524
• AKOS024643056
• N-(4-fluorophenyl)-2-(4-(4-(pyrimidin-2-yl)piperazine-1-carbonyl)piperidin-1-yl)acetamide
• SR-01000912193-1
• SR-01000912193

• Inchi： 1S/C22H27FN6O2/c23-18-2-4-19(5-3-18)26-20(30)16-27-10-6-17(7-11-27)21(31)28-12-14-29(15-13-28)22-24-8-1-9-25-22/h1-5,8-9,17H,6-7,10-16H2,(H,26,30)
• InChI Key： FPYZUHGDVUCFTG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1CCC(C(N2CCN(C3=NC=CC=N3)CC2)=O)CC1

Computed Properties

• Exact Mass: 426.21795229g/mol
• Monoisotopic Mass: 426.21795229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide

Recent Advances in the Study of N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide (CAS: 1207044-42-5)

The compound N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide (CAS: 1207044-42-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cell proliferation and survival. Structural analysis reveals that the pyrimidin-2-yl piperazine moiety plays a critical role in binding to the ATP-binding site of target kinases, thereby disrupting their activity. This selective inhibition has shown promise in reducing tumor growth in various cancer cell lines, including those resistant to conventional therapies. Furthermore, the fluorophenyl group enhances the compound's bioavailability and metabolic stability, making it a viable candidate for further development.

In addition to its anticancer potential, recent studies have explored the compound's application in treating inflammatory and autoimmune diseases. Preliminary data suggest that it modulates immune responses by targeting key signaling pathways, such as the JAK-STAT and NF-κB pathways. These findings open new avenues for repurposing the molecule for a broader range of therapeutic indications. However, further validation in clinical settings is required to confirm its safety and efficacy in humans.

Another area of interest is the optimization of the compound's synthetic route to improve yield and scalability. Recent advancements in synthetic chemistry have enabled more efficient production of N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide, addressing previous challenges related to purity and cost. These improvements are critical for facilitating large-scale production and subsequent clinical trials.

Despite these promising developments, challenges remain in understanding the compound's long-term effects and potential off-target interactions. Ongoing research aims to address these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapies.

In conclusion, N-(4-fluorophenyl)-2-{4-4-(pyrimidin-2-yl)piperazine-1-carbonylpiperidin-1-yl}acetamide (CAS: 1207044-42-5) represents a promising candidate for targeted therapy in oncology and beyond. Its unique structural and pharmacological properties underscore its potential to address unmet medical needs. Future research should focus on advancing its clinical development and exploring novel applications in other disease areas.